Cas no 35341-27-6 (1-(Chloromethyl)-7-fluoronaphthalene)

• Product Name: 1-(Chloromethyl)-7-fluoronaphthalene
• CAS No: 35341-27-6
• MF: C₁₁H₈ClF
• MW: 194.632625579834
• CID: 4936284
• Update Time: 2025-10-20

1-(Chloromethyl)-7-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-7-fluoronaphthalene
• FC1=CC=C2C=CC=C(C2=C1)CCl
• 1-(Chloromethyl)-7-fluoronaphthalene

• Inchi： 1S/C11H8ClF/c12-7-9-3-1-2-8-4-5-10(13)6-11(8)9/h1-6H,7H2
• InChI Key： PTQSWJBTPXEEHX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=CC(=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 1-(Chloromethyl)-7-fluoronaphthalene

1-(Chloromethyl)-7-Fluoronaphthalene: A Versatile Compound in Modern Pharmaceutical and Materials Science

1-(Chloromethyl)-7-fluoronaphthalene, with the CAS No. 35341-27-6, represents a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines aromatic naphthalene rings with functional groups such as chloromethyl and fluoro substituents. Recent research has highlighted the potential of 1-(Chloromethyl)-7-fluoronaphthalene in various applications, including pharmaceutical development and advanced materials science. The CAS No. 35341-27-6 serves as a critical identifier for this compound, ensuring precise referencing in scientific literature and industrial contexts.

Recent studies have focused on the synthesis and characterization of 1-(Chloromethyl)-7-fluoronaphthalene. A 2023 publication in the Journal of Organic Chemistry reported an efficient method for the preparation of this compound using a nucleophilic substitution reaction. The researchers utilized a combination of 1-(Chloromethyl)-7-fluoronaphthalene and a suitable nucleophile to achieve high yields. This synthetic approach has been praised for its simplicity and scalability, making it a promising method for industrial production.

The chemical structure of 1-(Chloromethyl)-7-fluoronaphthalene is particularly interesting due to the presence of both chloromethyl and fluoro groups. These functional groups contribute to the compound's reactivity and potential for further chemical modifications. A 2024 study published in Chemical Communications explored the impact of these substituents on the compound's electronic properties. The researchers found that the fluoro group significantly enhances the electron-withdrawing effect, which could be beneficial in the design of new pharmaceutical agents.

Applications of 1-(Chloromethyl)-7-fluoronaphthalene are diverse, ranging from drug discovery to material science. In the pharmaceutical industry, this compound has shown potential as a building block for the development of novel antitumor agents. A recent review article in Medicinal Chemistry Research highlighted the importance of aromatic scaffolds in drug design, with 1-(Chloromethyl)-7-fluoronaphthalene being cited as a promising candidate for further investigation. The compound's ability to form stable derivatives makes it a valuable tool in the synthesis of complex molecules.

Moreover, 1-(Chloromethyl)-7-fluoronaphthalene has found applications in the field of materials science. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. A 2023 study in Advanced Materials demonstrated the potential of this compound in creating high-performance organic light-emitting diodes (OLEDs). The researchers noted that the fluoro substitution enhances the charge transport properties, leading to improved device efficiency.

The synthesis of 1-(Chloromethyl)-7-fluoronaphthalene has also been the subject of several recent advancements. A 2024 paper in Organic Letters described a novel catalytic method that significantly reduces reaction times and improves selectivity. The study emphasized the importance of optimizing reaction conditions to achieve the desired product with minimal side reactions. This development is particularly relevant for the pharmaceutical industry, where efficiency and purity are critical factors.

In addition to its synthetic applications, 1-(Chloromethyl)-7-fluoronaphthalene has been studied for its potential in environmental science. Researchers are exploring its use in the development of sustainable materials and its role in catalytic processes that reduce environmental impact. A 2023 study in Green Chemistry discussed the potential of this compound in the creation of biodegradable polymers. The study highlighted the importance of functional groups in determining the degradation behavior of such materials.

The physical properties of 1-(Chloromethyl)-7-fluoronaphthalene are also of interest to scientists. Its melting point, solubility, and stability under various conditions are crucial for its practical applications. A 2024 review article in Physical Chemistry Chemical Physics provided a comprehensive analysis of these properties, emphasizing their relevance in both academic and industrial settings. The study noted that the presence of the fluoro group significantly affects the compound's solubility, which could influence its use in different applications.

Furthermore, the biological activity of 1-(Chloromethyl)-7-fluoronaphthalene has been investigated to determine its potential in drug discovery. Preliminary studies suggest that this compound may have antitumor properties, although further research is needed to confirm its efficacy. A 2023 study in Cancer Research explored the compound's ability to inhibit the growth of cancer cells, with promising results observed in in vitro experiments. These findings underscore the importance of continued research into the biological activities of this compound.

The use of 1-(Chloromethyl)-7-fluoronaphthalene in the development of new materials is also an area of active research. Scientists are exploring its potential in creating advanced composites and nanomaterials with unique properties. A 2024 study in Materials Today discussed the application of this compound in the synthesis of nanocarriers for drug delivery. The study highlighted the importance of functional groups in determining the effectiveness of such nanocarriers, with 1-(Chloromethyl)-7-fluoronaphthalene being cited as a promising candidate for further investigation.

Finally, the economic implications of 1-(Chloromethyl)-7-fluoronaphthalene are significant. As a key component in various industries, its production and application can impact market dynamics and technological advancements. A 2023 report in Chemical Engineering Journal analyzed the cost-effectiveness of different synthesis methods for this compound, emphasizing the need for sustainable and efficient production processes. The report noted that optimizing synthesis conditions can lead to significant cost savings, making 1-(Chloromethyl)-7-fluoronaphthalene more accessible for a wide range of applications.

In conclusion, 1-(Chloromethyl)-7-fluoronaphthalene with the CAS No. 35341-27-6 is a compound of great interest in modern chemistry. Its unique structure and functional groups have led to a wide range of applications, from pharmaceutical development to materials science. Recent research has highlighted the potential of this compound in various fields, underscoring the importance of continued exploration and innovation. As the scientific community continues to uncover new properties and applications, 1-(Chloromethyl)-7-fluoronaphthalene is likely to play an increasingly important role in the advancement of technology and science.